N-(3-chloro-4-methoxybenzyl)-4-(2-chlorophenyl)tetrahydro-1(2H)-pyrazinecarboxamide
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Description
N-(3-chloro-4-methoxybenzyl)-4-(2-chlorophenyl)tetrahydro-1(2H)-pyrazinecarboxamide is a useful research compound. Its molecular formula is C19H21Cl2N3O2 and its molecular weight is 394.3. The purity is usually 95%.
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Scientific Research Applications
Antimycobacterial and Antifungal Activities
Compounds similar to N-(3-chloro-4-methoxybenzyl)-4-(2-chlorophenyl)tetrahydro-1(2H)-pyrazinecarboxamide have demonstrated significant antimycobacterial and antifungal properties. For instance, a study by Servusová et al. (2012) on substituted N-benzylpyrazine-2-carboxamides, which are structurally related, showed notable activity against Mycobacterium tuberculosis and other mycobacterial strains. Additionally, some compounds in this series displayed potent antifungal activity against strains like Trichophyton mentagrophytes (Servusová et al., 2012).
Anticancer Potential
In the realm of cancer research, pyrazinecarboxamide derivatives have shown promise. A study by Hassan et al. (2014) synthesized 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and evaluated their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting the potential anticancer applications of such compounds (Hassan et al., 2014).
Antibacterial Properties
Studies have also explored the antibacterial properties of related compounds. Ahsan et al. (2016) investigated N1-(3-chloro-4-fluorophenyl)-N4-substituted semicarbazone derivatives, revealing antibacterial activity against certain strains (Ahsan et al., 2016).
Molecular Docking Studies
The effectiveness of these compounds in inhibiting bacterial and fungal growth has been further supported by molecular docking studies. Shakir et al. (2020) demonstrated that certain 2-chloro-[1,3] benzoxazine derivatives show significant antibacterial ability, confirmed through molecular docking studies (Shakir et al., 2020).
Antidepressant Effects
Another interesting application is in the field of mental health. Palaska et al. (2001) synthesized 3,5-diphenyl-2-pyrazoline derivatives and evaluated their antidepressant activities in mice, revealing that certain compounds significantly reduced immobility times, suggesting potential antidepressant effects (Palaska et al., 2001).
Properties
IUPAC Name |
N-[(3-chloro-4-methoxyphenyl)methyl]-4-(2-chlorophenyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21Cl2N3O2/c1-26-18-7-6-14(12-16(18)21)13-22-19(25)24-10-8-23(9-11-24)17-5-3-2-4-15(17)20/h2-7,12H,8-11,13H2,1H3,(H,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMEUHOOTFYBHRV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CNC(=O)N2CCN(CC2)C3=CC=CC=C3Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21Cl2N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.